Cas no 18282-59-2 (1-Bromo-3,4-dichlorobenzene)

• Product Name: 1-Bromo-3,4-dichlorobenzene
• CAS No: 18282-59-2
• MF: C₆H₃BrCl₂
• MW: 225.898019075394
• MDL: MFCD00040849
• CID: 50997
• PubChem ID: 24865782
• Update Time: 2025-05-25

1-Bromo-3,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-dichlorobenzene
• 1-Bromo-3,4-dichlorobenzene
• 4-Bromo-1.2-dichlorobenzene
• 1,2-dichloro-4-bromobenzene
• 1-Bromo-3,4-dichloro
• 3,4-Dichloro-1-bromobenzene
• 3,4-dichlorobromobenzene
• 3,4-dichlorophenyl bromide
• 4-bromo-1,2-dichloro-benzen
• 4-bromo-1,2-dichloro-benzene
• 4-DichlorobroMobenzene
• Benzene,4-bromo-1,2-dichloro
• Benzene,4-bromo-1,2-dichloro-
• Benzene, 4-bromo-1,2-dichloro-
• CFPZDVAZISWERM-UHFFFAOYSA-N
• 5-Bromdichlorbenzol
• PubChem3611
• 3,4-dichloro-bromobenzene
• 3,4-dichloro bromo benzene
• KSC181A2R
• (3,4-dichloro
• (3,4-dichlorophenyl) bromide
• 4-B
• 4-Bromo-1,2-dichlorobenzene #
• 4-Bromo-1,2-dichlorobenzene, 99%
• A1554
• 18282-59-2
• XE64D7GD53
• F0001-0662
• Benzene, 1-bromo-3,4-dichloro-
• DTXSID2066353
• AKOS005265413
• MFCD00040849
• CS-W007991
• AS-11926
• 4-brom-1,2-dichlorbenzol
• EC 242-160-6
• UNII-XE64D7GD53
• 4-chloro-1,1-biphenyl
• Z389927978
• AM20060129
• NS00001334
• EN300-55948
• EINECS 242-160-6
• D70813
• InChI=1/C6H3BrCl2/c7-4-1-2-5(8)6(9)3-4/h1-3
• AC-8190
• FT-0614244
• BCP15301
• B0983
• SCHEMBL125688
• W-107802
• DB-021861

• MDL： MFCD00040849
• Inchi： 1S/C6H3BrCl2/c7-4-1-2-5(8)6(9)3-4/h1-3H
• InChI Key： CFPZDVAZISWERM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)Cl)Cl
• BRN： 1635735

Computed Properties

• Exact Mass: 223.88000
• Monoisotopic Mass: 223.879518
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White to yellowish liquid
• Density: 1.761 g/mL at 25 °C(lit.)
• Melting Point: 24-25 °C (lit.)
• Boiling Point: 124 °C/33 mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.599(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.75590
• Solubility: Insoluble in water

1-Bromo-3,4-dichlorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S28A
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Safety Term：S26;S28A
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-3,4-dichlorobenzene

1-Bromo-3,4-Dichlorobenzene: A Comprehensive Overview

1-Bromo-3,4-Dichlorobenzene (CAS No. 18282-59-2) is a versatile aromatic compound with significant applications in various industries. This compound is characterized by its bromine and chlorine substituents on the benzene ring, which contribute to its unique chemical properties. The molecule's structure, with bromine at position 1 and chlorine at positions 3 and 4, makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals, underscoring its importance in modern chemistry.

The synthesis of 1-Bromo-3,4-Dichlorobenzene involves multi-step processes that leverage the reactivity of halogens on aromatic rings. Researchers have explored various methods to optimize its production, including electrophilic substitution reactions and catalytic processes. These advancements have not only improved yield but also reduced environmental impact, aligning with current sustainability trends in the chemical industry.

In terms of applications, 1-Bromo-3,4-Dichlorobenzene serves as a key precursor in the synthesis of biologically active compounds. For instance, it has been utilized in the development of novel antibiotics and antiviral agents. Recent studies published in leading chemistry journals have demonstrated its potential in creating compounds with enhanced pharmacokinetic properties, making it a valuable asset in drug discovery.

Moreover, 1-Bromo-3,4-Dichlorobenzene finds application in the electronics industry as a component in high-performance polymers and dielectric materials. Its ability to undergo further functionalization enables the creation of materials with tailored electronic properties, which are critical for next-generation electronic devices.

The environmental impact of 1-Bromo-3,4-Dichlorobenzene has also been a focus of recent research. Studies have examined its degradation pathways under various conditions, providing insights into its persistence in different ecosystems. These findings are crucial for developing strategies to minimize its environmental footprint while maximizing its industrial utility.

In conclusion, 1-Bromo-3,4-Dichlorobenzene (CAS No. 18282-59-2) stands as a pivotal compound in contemporary chemistry. Its diverse applications and ongoing research highlight its significance across multiple sectors. As scientific understanding deepens, this compound is poised to play an even greater role in driving innovation and sustainable development.